Cas no 2228140-82-5 (4-(but-3-yn-1-yl)-2,5-dimethoxypyridine)

• Product Name: 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine
• CAS No: 2228140-82-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5853111
• PubChem ID: 165610522
• Update Time: 2025-07-23

4-(but-3-yn-1-yl)-2,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine
• EN300-1730666
• 2228140-82-5

• Inchi： 1S/C11H13NO2/c1-4-5-6-9-7-11(14-3)12-8-10(9)13-2/h1,7-8H,5-6H2,2-3H3
• InChI Key： DSOYTILKEDAYRE-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1CCC#C)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31.4Ų

Additional information on 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine

Professional Introduction to 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine (CAS No. 2228140-82-5)

4-(but-3-yn-1-yl)-2,5-dimethoxypyridine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228140-82-5, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both methoxy and alkyne functional groups in its molecular structure makes it a versatile intermediate for various chemical transformations.

The compound’s structure consists of a pyridine core substituted with two methoxy groups at the 2 and 5 positions, and an alkyne group at the 4 position. This specific arrangement imparts unique reactivity and binding properties, making it a valuable building block in medicinal chemistry. The pyridine ring is particularly important in pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors.

Recent research has highlighted the utility of 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine in the synthesis of novel bioactive molecules. The alkyne functionality allows for diverse chemical modifications, including Sonogashira coupling reactions, which are widely used in constructing complex organic molecules. Additionally, the methoxy groups can participate in various electronic and steric interactions, influencing the compound’s overall pharmacological profile.

In the realm of drug discovery, this compound has been explored as a precursor for developing new therapeutic agents. Its structural features make it a promising candidate for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its potential in targeting neurological disorders by modulating neurotransmitter receptors. The pyridine moiety’s ability to engage with aromatic amino acid residues in proteins is particularly relevant in this context.

The synthesis of 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions are commonly utilized to introduce the desired functional groups efficiently.

From a computational chemistry perspective, the molecular properties of 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with biological targets. Such computational analyses are crucial for guiding experimental design and predicting pharmacological outcomes.

The compound’s role in medicinal chemistry extends beyond simple intermediates; it serves as a scaffold for generating libraries of diverse compounds for high-throughput screening. This approach has been successful in identifying novel leads with therapeutic potential against various diseases. The versatility of 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine lies in its ability to be modified at multiple sites, allowing chemists to fine-tune its properties for specific applications.

Future directions in research may focus on exploring the compound’s bioavailability and metabolic stability. Understanding how it behaves within biological systems is essential for translating laboratory findings into clinical applications. Preclinical studies are likely to investigate its pharmacokinetic profile and potential side effects, ensuring that it meets safety standards before moving into human trials.

The impact of 4-(but-3-yn-1-yl)-2,5-dimethoxypyridine on the pharmaceutical industry is expected to grow as more researchers uncover its synthetic utility and biological relevance. Collaborative efforts between academia and industry will be crucial in advancing its development into viable therapeutic agents. The compound’s unique structural features offer a rich ground for innovation, driving progress in drug discovery and molecular design.